(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-2-enoate

(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-2-enoate, commonly known as lavandulyl senecioate, is a highly specific synthetic arthropod pheromone utilized primarily for the mating disruption of the vine mealybug (Planococcus ficus) [1]. As a volatile ester of lavandulol and senecioic acid, it functions as a non-toxic semiochemical that masks natural female pheromone plumes, preventing male orientation and subsequent mating [2]. In commercial procurement, it is sourced as a technical-grade active ingredient (TGAI) for integration into polymeric reservoir dispensers, aerosol puffers, and monitoring lures [1]. Its baseline industrial value lies in providing species-specific, zero-residue pest control that aligns with stringent agricultural export regulations and integrated pest management (IPM) frameworks, effectively replacing reliance on conventional broad-spectrum insecticides [2].

Substituting lavandulyl senecioate with related terpene esters or utilizing crude synthesis batches containing unreacted precursors severely compromises field efficacy [1]. Unlike some pheromone systems that tolerate a range of structurally similar analogues, Planococcus ficus exhibits strict olfactory specificity. The presence of synthetic byproducts or structurally related compounds, such as lavandulol or lavandulyl isovalerate, acts as a strong behavioral antagonist [1]. Consequently, procuring lower-purity generic blends or attempting to substitute with cheaper terpene derivatives results in trap shutdown and mating disruption failure. Procurement must strictly specify high-purity lavandulyl senecioate to ensure the absence of these inhibitory analogues [2].

Racemic Mixture vs. Pure Enantiomer

Research demonstrates that racemic lavandulyl senecioate is equally as attractive to male vine mealybugs as the naturally produced pure (S)-enantiomer [1]. Field trials confirmed that lures loaded with 100 µg of the racemic mixture maintained equivalent male capture rates, indicating that the unnatural (R)-enantiomer is completely benign and does not inhibit behavioral response [1].

This allows buyers to procure the significantly cheaper and more scalable racemic compound without sacrificing field efficacy, drastically reducing the cost of area-wide mating disruption.

Purity Requirements

The presence of related analogues or synthetic precursors severely degrades the performance of lavandulyl senecioate. Studies show that adding (S)-lavandulol to the pheromone blend results in a complete shutdown of trap captures, while the addition of lavandulyl isovalerate significantly decreases male captures [1].

This dictates strict procurement specifications, requiring buyers to ensure the technical-grade active ingredient is free from unreacted lavandulol and isovalerate impurities.

MRL Exemption

Unlike conventional broad-spectrum insecticides, lavandulyl senecioate operates via a non-toxic mode of action and is highly volatile, dissipating rapidly in the air [1]. The EPA and EFSA have granted it an exemption from the requirement of a tolerance, with expected residues on crops remaining negligible (below 0.01 mg/kg) [1].

Enables procurement for vineyards targeting zero-residue export markets and organic or sustainable certifications where conventional pesticides are prohibited.

Reservoir Dispensers

Lavandulyl senecioate is the optimal active ingredient for loading into passive, retrievable polymeric dispensers (typically 150-180 mg per dispenser) [1]. Because the racemic mixture is highly effective and stable, it provides continuous, season-long disruption of Planococcus ficus mating when deployed at rates of 250 to 600 dispensers per hectare, replacing the need for multiple conventional insecticide sprays [1].

Aerosol Puffers

For large-scale vineyard operations, the compound is formulated into timed aerosol emitters (puffers) [2]. Its high volatility and specific olfactory targeting make it highly suitable for aerosolized release, allowing for drastically reduced deployment labor compared to hand-hung passive dispensers while maintaining effective pheromone plume coverage [2].

IPM Monitoring Lures

In integrated pest management (IPM), high-purity lavandulyl senecioate is loaded onto rubber septa or delta sticky traps (at 50-200 µg doses) to monitor male flight activity [3]. The strict requirement for high-purity material (free of lavandulol) ensures accurate population monitoring, allowing growers to precisely time supplemental pest control interventions [3].